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Compound of Interest

Compound Name: RS102895

Cat. No.: B1250010 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal of RS102895, a

potent CCR2 antagonist used in laboratory research. Adherence to these procedures is crucial

for maintaining a safe laboratory environment and ensuring compliance with environmental

regulations. The information presented is based on safety data sheets and general best

practices for chemical waste management.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for RS102895 hydrochloride. The compound is classified as harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1] Always handle

RS102895 in a well-ventilated area, preferably within a chemical fume hood, and wear

appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommendation

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or neoprene gloves.

Skin and Body Laboratory coat.

Respiratory
Use in a well-ventilated area or chemical fume

hood.

Quantitative Data Summary
The following table summarizes key quantitative data for RS102895 hydrochloride. This

information is essential for understanding the compound's properties and for making informed

decisions regarding its handling and disposal.

Property Value

Molecular Formula C₂₁H₂₁F₃N₂O₂ • HCl

Molecular Weight 426.9 g/mol

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory

irritation).[1]

Solubility
DMSO: 30 mg/mL, DMF: 25 mg/mL, Ethanol: 2

mg/mL

Step-by-Step Disposal Protocol
The primary method for the disposal of RS102895 and materials contaminated with it is

through a licensed hazardous waste management company, typically involving high-

temperature incineration.[2][3][4] Under no circumstances should RS102895 be disposed of

down the drain or in regular trash.

1. Waste Identification and Segregation:
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Identify: All materials that have come into contact with RS102895 are considered hazardous

waste. This includes:

Unused or expired solid RS102895.

Solutions containing RS102895.

Contaminated labware (e.g., pipette tips, vials, weighing paper).

Contaminated PPE (e.g., gloves).

Segregate: Collect all RS102895 waste separately from other laboratory waste streams. Due

to its chemical structure (a halogenated organic compound), it should be segregated as

halogenated organic waste. Do not mix with non-halogenated solvents, aqueous waste, or

other incompatible chemicals.

2. Waste Collection and Container Management:

Solid Waste:

Place solid RS102895 waste and grossly contaminated disposable items into a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste:

Collect solutions containing RS102895 in a separate, sealed, and compatible liquid waste

container (e.g., a high-density polyethylene container).

If RS102895 is dissolved in a solvent like DMSO, the entire solution is considered

hazardous waste.

Container Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"RS102895 hydrochloride," and the approximate concentration and quantity.

3. Decontamination of Labware:
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Reusable Labware:

Triple rinse non-disposable glassware with a suitable solvent (e.g., ethanol or acetone).

Collect the solvent rinsate as hazardous liquid waste.

After the solvent rinse, wash the glassware with soap and water.

Empty Containers:

The original container of RS102895, even when empty, should be triple-rinsed with a

suitable solvent.

The rinsate must be collected as hazardous waste.

4. Storage and Final Disposal:

Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and

secure area away from incompatible materials.

Disposal: Arrange for a pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor. Provide them with the Safety

Data Sheet for RS102895.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RS102895.
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Caption: Logical workflow for the proper disposal of RS102895.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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